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Cat. No.: B1591387 Get Quote

Welcome to the technical support center for handling calcium iodide (CaI₂). This guide is

designed for researchers, scientists, and drug development professionals who work with this

highly hygroscopic material. Precise control over hydration is paramount for experimental

reproducibility and success. This document provides in-depth, field-proven insights and

protocols to address common challenges related to water content in your CaI₂ setups.

Section 1: Frequently Asked Questions (FAQs) - The
Nature of Calcium Iodide
This section addresses foundational questions about calcium iodide and its interaction with

atmospheric moisture. Understanding these principles is the first step toward effective

hydration control.

Question: What is calcium iodide and why is it so sensitive to moisture?

Answer: Calcium iodide (CaI₂) is an ionic salt formed from calcium and iodine.[1] It is a

colorless, crystalline solid in its pure, anhydrous (water-free) form.[2][3] Its extreme sensitivity

to moisture stems from two key properties:

Hygroscopy: The ability to readily attract and absorb water molecules from the surrounding

environment.[2][4][5]
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Deliquescence: A more advanced form of hygroscopy where the substance absorbs so much

atmospheric moisture that it dissolves into a liquid solution.[1][6][7][8]

This means that even brief exposure to ambient air can introduce significant and often variable

amounts of water into your sample, compromising the integrity of your experiment.

Question: What are the common hydrated forms of calcium iodide?

Answer: When calcium iodide absorbs water, it forms distinct crystalline structures called

hydrates, where a specific number of water molecules are incorporated into the crystal lattice.

Common forms include calcium iodide dihydrate (CaI₂·2H₂O) and calcium iodide tetrahydrate

(CaI₂·4H₂O).[2] Other, more water-rich hydrates such as the hexahydrate (CaI₂·6H₂O) and

even octahydrate (CaI₂·8H₂O) can also form under specific conditions.[9][10] The molar mass

of the anhydrous form is 293.89 g/mol , which increases significantly with hydration, for

example, to 365.95 g/mol for the tetrahydrate.[1]

Question: How can I visually identify if my "anhydrous" calcium iodide has been compromised

by moisture?

Answer: Pure, anhydrous calcium iodide is a white solid.[2][3] Exposure to air and moisture can

trigger a slow reaction with oxygen and carbon dioxide, which liberates free iodine.[1][11] This

free iodine imparts a faint yellow or reddish tint to the otherwise white crystals.[1][6][12]

Therefore, any discoloration is a primary visual indicator that your sample is no longer pure and

has likely absorbed water. Clumping or the appearance of a wet slurry are more severe signs of

hydration and deliquescence.

Question: How does the hydration level of calcium iodide impact experimental results?

Answer: The presence of water can have profound, often detrimental, effects on experimental

outcomes:

Stoichiometric Inaccuracy: When you weigh hydrated CaI₂, a significant portion of the mass

is water, not the active reagent. This leads to incorrect molar calculations and can drastically

alter reaction kinetics or yield.

Unwanted Side Reactions: Water is a reactive molecule that can act as a nucleophile or a

proton source, leading to unintended side reactions, catalyst deactivation, or degradation of
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sensitive reagents.

Altered Solubility and Physical Properties: The hydration state affects the salt's solubility in

various organic solvents.[1][2][11][12] The presence of water can change the solvation shell

around the calcium ion (Ca²⁺), influencing its reactivity.[13][14]

Section 2: Troubleshooting Guide - Common Hydration-
Related Issues
This section provides direct answers and actionable solutions to specific problems encountered

during experiments.

Problem: My supposedly anhydrous CaI₂ has turned yellow and is clumping. What happened

and is it salvageable?

Answer: This is a classic sign of exposure to ambient air. The clumping is due to the absorption

of water (hygroscopy), and the yellow color is from the liberation of iodine due to a slow

reaction with air (O₂ and CO₂).[1][12]

Causality: The ionic bonds in the CaI₂ lattice have a strong affinity for the polar water

molecules. Once water is present, it can facilitate the oxidation of iodide ions.

Solution:

For Non-Critical Applications: If your experiment can tolerate trace amounts of water and

impurities, you may still be able to use the material, but be aware that your molar

calculations will be inaccurate.

For High-Purity Applications: The material must be repurified or dried. A common laboratory

method is to dissolve the salt in acetone, followed by recrystallization and drying under

vacuum.[9] For removing water, thermal dehydration under vacuum is a viable option (See

Protocol 3.1). Crucially, the material must be stored in a desiccator over a strong drying

agent like phosphorus pentoxide (P₂O₅) or under an inert atmosphere (e.g., in a glovebox)

immediately after purification.[9]

Problem: My reaction is extremely sensitive to water. How do I properly prepare and handle

anhydrous CaI₂ to ensure my experiment stays dry?
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Answer: For moisture-sensitive applications, rigorous anhydrous technique is non-negotiable.

Causality: The deliquescent nature of CaI₂ means it will rapidly pull water from the air, from

solvents, and from the surface of glassware.[1][8]

Solution Workflow:

Source Material: Start with a freshly opened bottle of high-purity anhydrous CaI₂ from a

reputable supplier.

Inert Atmosphere Handling: All manipulations (weighing, transferring, adding to the reaction)

must be performed inside a glovebox with a dry nitrogen or argon atmosphere. If a glovebox

is unavailable, use Schlenk line techniques.

Solvent Purity: Use a properly dried, anhydrous-grade solvent. Even sealed commercial

solvents can accumulate water over time. It is best practice to dry and distill solvents in-

house before use (See Protocol 3.4).

Glassware Preparation: All glassware must be rigorously dried. Oven-drying at >120°C for

several hours and cooling under a stream of dry inert gas or in a desiccator is standard

procedure. Flame-drying glassware under vacuum is also a common and effective

technique.

Storage: Store the stock container of CaI₂ inside a glovebox or a tightly sealed desiccator

containing a high-efficiency desiccant.
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Caption: General workflow for water determination by Karl Fischer titration.

Protocol 3.3: Azeotropic Distillation for Solvent Drying
Objective: To remove trace water from a solvent (e.g., toluene) intended for use in a CaI₂

reaction.

Principle: An "entrainer" solvent (e.g., toluene) is added, which forms a low-boiling azeotrope

with water. [15][16]An azeotrope is a mixture that boils at a constant temperature and with a

constant composition. [17]By distilling this azeotrope, water is effectively removed from the

system.

Methodology:

Assemble a distillation apparatus with a Dean-Stark trap. Ensure all glassware is

meticulously dried.
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Charge the distillation flask with the solvent to be dried (e.g., ethanol) and an appropriate

entrainer (e.g., toluene or benzene). [17]3. Add a drying agent (e.g., sodium metal, calcium

hydride) to the flask to scavenge the bulk of the water.

Heat the mixture to reflux. The water/toluene azeotrope will vaporize and condense into the

Dean-Stark trap.

In the trap, the condensed liquid will separate into two phases because water and toluene

are immiscible. The denser water will sink to the bottom of the graduated arm of the trap.

[16]6. The upper toluene layer will overflow and return to the distillation flask.

Continue the distillation until no more water collects in the arm of the trap.

The solvent remaining in the distillation flask is now anhydrous and can be distilled directly

into the reaction vessel under an inert atmosphere.

Section 4: Data & Visualization Hub
Table 1: Physical Properties of Anhydrous vs. Hydrated Calcium
Iodide

Property
Anhydrous Calcium Iodide
(CaI₂)

Calcium Iodide
Tetrahydrate (CaI₂·4H₂O)

Molar Mass 293.89 g/mol [1][11] 365.95 g/mol [1]

Appearance White crystalline solid [2][3]
White to off-white crystalline

solid [4]

Melting Point 779 °C [1][3][11] Decomposes upon heating

Boiling Point 1100 °C [1][3][11] Decomposes upon heating

Density 3.956 g/cm³ [1] Not well-defined, varies

Moisture Sensitivity Highly deliquescent [1][8] Hygroscopic [4]

Solubility
Highly soluble in water,

alcohol, acetone [1][2][11][18]
Highly soluble in water [4]

Diagram: The Process of Deliquescence
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Mechanism of Deliquescence
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Caption: Stepwise process of how solid CaI₂ becomes a liquid solution via deliquescence.

References
Calcium iodide - Wikipedia. (n.d.). Retrieved February 23, 2026, from [Link]

Calcium Iodide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks.

(2023, December 19). Retrieved February 23, 2026, from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1591387?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Calcium_iodide
https://www.geeksforgeeks.org/calcium-iodide-formula/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calcium Iodide Formula: Explained with Structure, Properties and Uses - Testbook. (n.d.).

Retrieved February 23, 2026, from [Link]

Calcium Iodide Manufacturers. (n.d.). Retrieved February 23, 2026, from [Link]

Calcium Iodide Formula: Properties, Chemical Structure and Uses - Extramarks. (n.d.).

Retrieved February 23, 2026, from [Link]

CALCIUM IODATE ANHYDROUS - Ataman Kimya. (n.d.). Retrieved February 23, 2026, from

[Link]

CALCIUM (II) IODIDE - ChemBK. (2025, August 19). Retrieved February 23, 2026, from

[Link]

Di Tommaso, D., et al. (n.d.). Modelling the effects of salt solutions on the hydration of

calcium ions - RSC Publishing. Retrieved February 23, 2026, from [Link]

Why CaI2 (calcium iodide) is mostly covalent? Give Reason? - Brainly.in. (2018, October

23). Retrieved February 23, 2026, from [Link]

Calcium iodide - Material Safety Data Sheet. (n.d.). Retrieved February 23, 2026, from [Link]

Calcium iodide anhydrous - Multichem Exports. (n.d.). Retrieved February 23, 2026, from

[Link]

Di Tommaso, D., et al. (2025, August 10). Modelling the effects of salt solutions on the

hydration of calcium ions - ResearchGate. Retrieved February 23, 2026, from [Link]

Zavitsas, A. A. (2005, October 7). Aqueous Solutions of Calcium Ions: Hydration Numbers

and the Effect of Temperature. The Journal of Physical Chemistry B - ACS Publications.

Retrieved February 23, 2026, from [Link]

Badía-Laíño, R., et al. (n.d.). Rapid, Specific Determination of Iodine and Iodide by

Combined Solid-Phase Extraction/Diffuse Reflectance Spectroscopy. Retrieved February 23,

2026, from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://testbook.com/chemistry/calcium-iodide-formula
https://www.chemicalland21.com/industrial-chemicals/CALCIUM%20IODIDE.htm
https://www.extramarks.com/formulas/chemistry/calcium-iodide-formula
https://www.ataman-chemicals.com/calcium-iodate-anhydrous_u2041/
https://www.chembk.com/en/chem/CALCIUM%20(II)%20IODIDE
https://pubs.rsc.org/en/content/articlelanding/2012/cp/c2cp41315j
https://brainly.in/question/5549880
https://www.fishersci.ca/viewmsds.do?catNo=AC222830250
https://www.multichem.co.in/product/calcium-iodide-anhydrous/
https://www.researchgate.net/publication/230784277_Modelling_the_effects_of_salt_solutions_on_the_hydration_of_calcium_ions
https://pubs.acs.org/doi/10.1021/jp053749z
https://pubs.acs.org/doi/10.1021/ac010650d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Applications of CA SR Mixed Iodate Crystals. (n.d.). Retrieved February 23,

2026, from [Link]

Azeotropic distillation - Wikipedia. (n.d.). Retrieved February 23, 2026, from [Link]

Water Determination (Karl Fischer Method). (n.d.). Retrieved February 23, 2026, from [Link]

Dive Into Azeotropic Distillation: Essential Techniques - GWSI. (2024, July 1). Retrieved

February 23, 2026, from [Link]

Karl Fischer titration - Wikipedia. (n.d.). Retrieved February 23, 2026, from [Link]

Azeotropic Distillation - YouTube. (2025, March 10). Retrieved February 23, 2026, from [Link]

Rapid determination of iodine content in drinking water by isopropyl sensitization and

inductively coupled plasma mass spectrometry. (n.d.). Retrieved February 23, 2026, from

[Link]

Water Determination (Karl Fischer Method). (n.d.). Retrieved February 23, 2026, from [Link]

A Simple and Safe Spectrophotometric Method for Iodide Determination - UI Scholars Hub.

(2015, June 20). Retrieved February 23, 2026, from [Link]

US4204915A - Process for azeotropic distillation - Google Patents. (n.d.).

Distillation - Koch Modular. (n.d.). Retrieved February 23, 2026, from [Link]

Spectrophotometric method for the determination of iodate using methylene blue as a

chromogenic reagent - SciSpace. (n.d.). Retrieved February 23, 2026, from [Link]

Spectrophotometric Determination of Iodate in Table Salt - SciELO. (n.d.). Retrieved

February 23, 2026, from [Link]

Equation for CaI2 + H2O (Calcium iodide + Water) - YouTube. (2018, October 9). Retrieved

February 23, 2026, from [Link]

(PDF) Crystal structures of hydrates of simple inorganic salts. II. Water-rich calcium bromide

and iodide hydrates: CaBr2·9H2O, CaI2·8H2O, CaI2·7H2O and CaI2·6.5H2O -

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.ignited.in/I/a/304099
https://en.wikipedia.org/wiki/Azeotropic_distillation
https://www.pmda.go.jp/files/000212494.pdf
https://www.gwsi.com.cn/blog/dive-into-azeotropic-distillation-essential-techniques/
https://en.wikipedia.org/wiki/Karl_Fischer_titration
https://www.youtube.com/watch?v=s_R0uk2p2aA
https://iopscience.iop.org/article/10.1088/1755-1315/300/3/032039/pdf
https://www.jpet.jp/jp17/jp17_2.04.pdf
https://scholars.uobabylon.edu.iq/papers/publication_9_12543_268.pdf
https://kochmodular.com/distillation/azeotropic-distillation/
https://typeset.io/papers/spectrophotometric-method-for-the-determination-of-iodate-28qf0y1h
https://www.scielo.br/j/jbchs/a/mQhZ6WnF5x4X3gKq4n8BwJp/?lang=en&format=pdf
https://www.youtube.com/watch?v=rUa944pWp8c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (2025, August 6). Retrieved February 23, 2026, from [Link]

Method 9000: Determination of Water in Waste Materials by Karl Fischer Titration - EPA.

(n.d.). Retrieved February 23, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Calcium iodide - Wikipedia [en.wikipedia.org]

2. testbook.com [testbook.com]

3. extramarks.com [extramarks.com]

4. CAS 71626-98-7: Calcium iodide hydrate | CymitQuimica [cymitquimica.com]

5. Calcium iodide anhydrous Exporter | Calcium iodide anhydrous Exporting Company |
Calcium iodide anhydrous International Distributor [multichemexports.com]

6. Calcium Iodide Manufacturers [iodate.net]

7. brainly.in [brainly.in]

8. datasheets.scbt.com [datasheets.scbt.com]

9. CALCIUM IODIDE HYDRATE | 71626-98-7 [chemicalbook.com]

10. researchgate.net [researchgate.net]

11. Calcium Iodide Formula - Structure, Properties, Uses, Sample Questions -
GeeksforGeeks [geeksforgeeks.org]

12. chembk.com [chembk.com]

13. Modelling the effects of salt solutions on the hydration of calcium ions - Physical
Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

14. researchgate.net [researchgate.net]

15. Azeotropic distillation - Wikipedia [en.wikipedia.org]

16. m.youtube.com [m.youtube.com]

17. gwsionline.com [gwsionline.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.researchgate.net/publication/230873177_Crystal_structures_of_hydrates_of_simple_inorganic_salts_II_Water-rich_calcium_bromide_and_iodide_hydrates_CaBr2%C2%B79H2O_CaI2%C2%B78H2O_CaI2%C2%B77H2O_and_CaI2%C2%B765H2O
https://www.epa.gov/hw-sw846/method-9000-determination-water-waste-materials-karl-fischer-titration
https://www.benchchem.com/product/b1591387?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Calcium_iodide
https://testbook.com/chemistry-formulas/calcium-iodide-formula
https://www.extramarks.com/studymaterials/formulas/calcium-iodide-formula/
https://cymitquimica.com/cas/71626-98-7/
https://www.multichemexports.com/product-details/calcium-iodide-anhydrous
https://www.multichemexports.com/product-details/calcium-iodide-anhydrous
https://www.iodate.net/calciumiodide.html
https://brainly.in/question/6323649
https://datasheets.scbt.com/sc-257211.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1235610.htm
https://www.researchgate.net/publication/264984185_Crystal_structures_of_hydrates_of_simple_inorganic_salts_II_Water-rich_calcium_bromide_and_iodide_hydrates_CaBr29H2O_CaI28H2O_CaI27H2O_and_CaI265H2O
https://www.geeksforgeeks.org/chemistry/calcium-iodide-formula-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/calcium-iodide-formula-structure-properties-uses-sample-questions/
https://www.chembk.com/en/chem/CALCIUM%20(II)%20IODIDE
https://pubs.rsc.org/en/content/articlelanding/2014/cp/c3cp54923b
https://pubs.rsc.org/en/content/articlelanding/2014/cp/c3cp54923b
https://www.researchgate.net/publication/260916021_Modelling_the_effects_of_salt_solutions_on_the_hydration_of_calcium_ions
https://en.wikipedia.org/wiki/Azeotropic_distillation
https://m.youtube.com/watch?v=0WBNIjtEUeY
https://gwsionline.com/azeotrope-distillation-techniques/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [Technical Support Center: Controlling Hydration Levels
in Calcium Iodide Experimental Setups]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591387#controlling-hydration-levels-in-calcium-
iodide-experimental-setups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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